4-benzyl-1-[(5-chloro-2-methoxy-4-methylphenyl)sulfonyl]piperidine
Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives often involves the treatment of substituted benzhydryl chlorides with piperidine followed by N-sulfonation with sulfonyl chlorides. This process is conducted in the presence of dry methylene dichloride and triethylamine, leading to the formation of compounds with potential biological activity (Vinaya et al., 2009). Another method involves the condensation of piperidin-4-yl]-diphenyl-methanol with specific sulfonyl chlorides in solvents like methylene dichloride, demonstrating the versatility in the synthesis of sulfonyl-piperidine derivatives (Benakaprasad et al., 2007).
Molecular Structure Analysis
Crystallographic studies have revealed detailed insights into the molecular structures of sulfonyl-piperidine derivatives. For instance, the crystal structure of 1-(4-Chloro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol showed it crystallizes in the monoclinic space group, with the piperidine ring adopting a chair conformation, indicating a distorted tetrahedral geometry around the sulfur atom (Benakaprasad et al., 2007).
Chemical Reactions and Properties
Piperidine derivatives undergo various chemical reactions, including N-sulfonation and condensation, to form biologically active compounds. These reactions are crucial for modifying the molecular structure to achieve desired biological or physical properties. The synthesis processes often involve the use of sodium hydride (NaH) and dimethyl formamide (DMF) for the substitution reactions, leading to the formation of O-substituted sulfonamides with piperidine nucleus (Khalid et al., 2013).
Physical Properties Analysis
The physical properties of 4-benzyl-1-[(5-chloro-2-methoxy-4-methylphenyl)sulfonyl]piperidine and its analogs are influenced by their molecular structure. For example, the crystallization in specific space groups and the chair conformation of the piperidine ring affect their solubility, melting points, and stability. Crystallographic data provide insights into the intermolecular interactions and packing in the solid state, which are crucial for understanding their physical behavior (Benakaprasad et al., 2007).
Chemical Properties Analysis
The chemical properties, such as reactivity and potential for biological activity, are a result of the functional groups present in the compound. The sulfonyl and piperidine groups play a significant role in the compound's ability to undergo chemical reactions, including sulfonation and alkylation, which are fundamental in synthesizing derivatives with varied biological activities. The presence of these functional groups contributes to the compound's ability to interact with biological targets, offering insights into its potential applications in medicinal chemistry (Vinaya et al., 2009).
Mechanism of Action
Target of Action
Compounds of the piperidine class often interact with various neurotransmitter systems in the brain .
Mode of Action
It’s known that piperidine derivatives can act as potent and selective inhibitors for certain neurotransmitter systems . They interact with their targets and can cause changes in the neurotransmitter levels, which can lead to various physiological effects .
Biochemical Pathways
Piperidine derivatives are known to influence the dopaminergic system . This can have downstream effects on various physiological processes, including mood regulation, reward, and motor control .
Result of Action
As a potential dopamine reuptake inhibitor, this compound could increase the levels of dopamine in the synaptic cleft, leading to prolonged dopaminergic signaling . This could result in various physiological effects, depending on the specific dopaminergic pathways involved .
Future Directions
properties
IUPAC Name |
4-benzyl-1-(5-chloro-2-methoxy-4-methylphenyl)sulfonylpiperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClNO3S/c1-15-12-19(25-2)20(14-18(15)21)26(23,24)22-10-8-17(9-11-22)13-16-6-4-3-5-7-16/h3-7,12,14,17H,8-11,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKLGVZPWHPKYSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)S(=O)(=O)N2CCC(CC2)CC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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